Cas no 1805492-25-4 (4-Chloromethyl-2-cyano-5-nitrobenzoic acid)

• Product Name: 4-Chloromethyl-2-cyano-5-nitrobenzoic acid
• CAS No: 1805492-25-4
• MF: C₉H₅ClN₂O₄
• MW: 240.600001096725
• CID: 4980994
• Update Time: 2025-09-26

4-Chloromethyl-2-cyano-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-cyano-5-nitrobenzoic acid

• Inchi： 1S/C9H5ClN2O4/c10-3-5-1-6(4-11)7(9(13)14)2-8(5)12(15)16/h1-2H,3H2,(H,13,14)
• InChI Key： LHCHXBSUEBKXRH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 107

Additional information on 4-Chloromethyl-2-cyano-5-nitrobenzoic acid

4-Chloromethyl-2-cyano-5-nitrobenzoic Acid: A Comprehensive Overview

The compound 4-Chloromethyl-2-cyano-5-nitrobenzoic acid, identified by the CAS number 1805492-25-4, is a highly functionalized aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its benzoic acid backbone, which is substituted with a chloromethyl group at the para position, a cyano group at the meta position, and a nitro group at the ortho position. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 4-Chloromethyl-2-cyano-5-nitrobenzoic acid in the development of advanced materials and bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of heterocyclic compounds, which are widely used in drug discovery and agrochemicals. The presence of the nitro group enhances the molecule's reactivity, enabling it to participate in various nucleophilic aromatic substitution reactions. This property has been leveraged in the creation of novel antibiotics and anticancer agents.

In addition to its synthetic applications, 4-Chloromethyl-2-cyano-5-nitrobenzoic acid has shown promise in catalytic processes. Its ability to act as a catalyst in asymmetric synthesis has been reported in several recent publications. The molecule's chiral environment, created by the spatial arrangement of its substituents, facilitates enantioselective reactions, which are crucial in the production of optically active compounds. This advancement has significant implications for the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

The synthesis of 4-Chloromethyl-2-cyano-5-nitrobenzoic acid involves a multi-step process that typically begins with the nitration of a suitable aromatic precursor. The introduction of the cyano and chloromethyl groups is achieved through subsequent substitution reactions, often under specific conditions to ensure regioselectivity. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making the compound more accessible for large-scale production.

The physicochemical properties of 4-Chloromethyl-2-cyano-5-nitrobenzoic acid have been extensively studied to understand its behavior under various conditions. Its high melting point and solubility characteristics make it suitable for use in both organic and aqueous environments. Furthermore, its stability under thermal and oxidative conditions has been evaluated, providing insights into its potential for long-term storage and industrial applications.

In conclusion, 4-Chloromethyl-2-cyano-5-nitrobenzoic acid stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemical science.